
Introduction: Unveiling a Key Synthetic Tool

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (1-Methoxyvinyl)trimethylsilane

CAS No.: 79678-01-6

Cat. No.: B1587567

Get Quote

(1-Methoxyvinyl)trimethylsilane, with the chemical formula C₆H₁₄OSi, is a specialized

organosilane reagent that has carved a significant niche in synthetic organic chemistry.[1] It

functions as a stable and effective nucleophilic acyl anion equivalent, specifically a masked

acetyl anion. This capability allows chemists to circumvent the inherent electrophilic nature of

the carbonyl carbon, a concept known as "umpolung" or polarity inversion. Its utility stems from

its predictable reactivity, enabling the formation of carbon-carbon bonds at the carbonyl position

to construct complex molecular architectures, most notably ketones and acylsilanes. This guide

provides a comprehensive overview of its properties, synthesis, core reactivity, and key

applications for researchers and professionals in drug development and chemical synthesis.

Physicochemical Properties and Safety Profile
A thorough understanding of a reagent's properties and hazards is paramount for its safe and

effective use in a laboratory setting.
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Property Value Reference

Molecular Formula C₆H₁₄OSi [1]

Molecular Weight 130.26 g/mol [2]

CAS Number 79678-01-6 [2]

Appearance Colorless Liquid [1]

Boiling Point 102-104 °C [2][3]

Density 0.803 g/cm³ [2]

Refractive Index (n²⁰/D) ~1.4173 - 1.4180 [2][3]

Flash Point Highly Flammable [1][2]

Storage Temperature 2-8 °C, under inert gas [2]

Handling, Storage, and Safety Precautions
(1-Methoxyvinyl)trimethylsilane is a highly flammable liquid and vapor that causes serious

eye irritation.[1] It is also sensitive to moisture and can react with water and air.[1] Therefore,

stringent safety protocols must be observed.

Handling: All manipulations should be performed in a well-ventilated fume hood. Personal

protective equipment (PPE), including neoprene or nitrile rubber gloves, chemical goggles,

and flame-retardant lab coats, is mandatory.[1] An emergency eye wash station and safety

shower must be readily accessible.[1] Use only non-sparking tools and ensure all equipment

is properly grounded to prevent static discharge.[1]

Storage: The reagent should be stored in a tightly closed container in a cool, dry, and well-

ventilated area designated for flammable liquids.[1][2] Storage under an inert atmosphere

(e.g., nitrogen or argon) is recommended to prevent degradation from moisture. Keep away

from heat, sparks, open flames, and oxidizing agents.[1]

Stability: The compound is generally stable under recommended storage conditions but can

undergo hazardous polymerization if heated under pressure above 120°C.[1] It reacts with

water, which leads to its decomposition.[1]
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Synthesis of (1-Methoxyvinyl)trimethylsilane
The most common and efficient preparation of (1-methoxyvinyl)trimethylsilane involves the

deprotonation of methyl vinyl ether followed by quenching the resulting vinyl anion with an

electrophilic silicon source, typically chlorotrimethylsilane. This method, detailed in Organic

Syntheses, provides high yields of the desired product.[3]

Reaction Workflow Diagram
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(Vinyl Anion Intermediate)

 Deprotonation
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THF
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(1-Methoxyvinyl)trimethylsilane

 Silylation (Quench)

Chlorotrimethylsilane
(TMS-Cl)

Aqueous Workup
& Distillation

 Purification

Click to download full resolution via product page

Caption: Synthetic workflow for (1-Methoxyvinyl)trimethylsilane.

Detailed Experimental Protocol: Synthesis
This protocol is adapted from a procedure published in Organic Syntheses.[3]

Apparatus Setup: Assemble a multi-necked, round-bottomed flask equipped with a magnetic

stirrer, a dropping funnel, a thermometer, and a nitrogen inlet. All glassware must be

rigorously dried in an oven (e.g., at 110°C for >4 hours) and cooled under a stream of dry

nitrogen.[3]
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Reagent Preparation: Charge the flask with anhydrous tetrahydrofuran (THF), cooled to

approximately -78 °C using a dry ice/acetone bath.

Deprotonation: Add a solution of tert-butyllithium in pentane dropwise to the cooled THF.

Subsequently, add methyl vinyl ether slowly while maintaining the low temperature. The

mixture is stirred for a designated period to ensure the complete formation of the 1-

(methoxyvinyl)lithium intermediate.[3]

Silylation: Add chlorotrimethylsilane (TMS-Cl) dropwise to the reaction mixture. The

temperature should be carefully controlled during this exothermic step. After the addition is

complete, allow the mixture to slowly warm to room temperature and stir for an additional

hour.[3]

Workup and Isolation: Carefully pour the reaction mixture into a separatory funnel containing

ice and a saturated aqueous solution of ammonium chloride to quench the reaction.[3]

Extraction & Washing: Separate the organic layer. Wash the organic phase multiple times

with water to remove THF and other water-soluble byproducts.[3]

Drying and Purification: Dry the organic layer over an anhydrous drying agent (e.g.,

potassium carbonate), filter, and concentrate under reduced pressure. The crude product is

then purified by fractional distillation to yield pure (1-methoxyvinyl)trimethylsilane (boiling

point 102–104°C).[3]

Core Reactivity: A Potent Acyl Anion Equivalent
The primary synthetic value of (1-methoxyvinyl)trimethylsilane lies in its function as a

nucleophilic acyl anion. In a typical carbonyl compound, the carbonyl carbon is electrophilic.

This reagent inverts this reactivity, allowing the α-carbon to act as a nucleophile.

Mechanism of Action
The reaction proceeds in two key stages:

Nucleophilic Attack: The vinylsilane attacks an electrophile (E+). The silicon group plays a

crucial role in stabilizing the intermediate carbocation (β-silyl effect) and directing the

regioselectivity of the attack.
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Hydrolysis (Unmasking): The resulting silyl enol ether intermediate is then hydrolyzed under

acidic conditions. This step cleaves the methoxy and trimethylsilyl groups, revealing the

ketone functionality.[3]

General Reaction Mechanism Diagram
Caption: General mechanism of (1-Methoxyvinyl)trimethylsilane reactivity.

Key Applications in Organic Synthesis
Synthesis of Acylsilanes and Ketones
The most direct application is the synthesis of acylsilanes. The hydrolysis of (1-
methoxyvinyl)trimethylsilane itself provides a straightforward route to acetyltrimethylsilane,

the simplest acylsilane.[3] Acylsilanes are valuable synthetic intermediates whose unique

reactivity, including the Brook rearrangement, has been exploited in numerous transformations.

[4]

Detailed Experimental Protocol: Hydrolysis to
Acetyltrimethylsilane
This protocol demonstrates the "unmasking" of the acyl group.[3]

Reaction Setup: In a round-bottomed flask, dissolve (1-methoxyvinyl)trimethylsilane in a

mixture of acetone and 1.0 M aqueous hydrochloric acid.[3]

Hydrolysis: Stir the solution at room temperature for approximately one hour. The progress of

the reaction can be monitored by techniques like TLC or GC.

Workup: Transfer the solution to a separatory funnel. Add water and a suitable organic

solvent (e.g., diethyl ether) for extraction.

Extraction: Separate the layers and wash the aqueous layer with additional portions of the

organic solvent.

Isolation: Combine the organic extracts, dry them over an anhydrous drying agent, filter, and

remove the solvent via rotary evaporation to yield the crude acetyltrimethylsilane. Further

purification can be achieved by distillation.
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[3+4] Annulation Reactions
(1-Methoxyvinyl)trimethylsilane and its derivatives can serve as three-carbon synthons in

annulation reactions to construct seven-membered rings. For instance, reactions with

dienolates or related four-carbon units can lead to highly functionalized cycloheptenone

derivatives, which are core structures in various natural products. This strategy showcases the

reagent's utility in building cyclic systems.

Spectroscopic Data for Characterization
Accurate characterization is essential for confirming the identity and purity of the synthesized or

purchased reagent.

Spectroscopy Characteristic Data

¹H NMR

Signals corresponding to the trimethylsilyl

protons (singlet, ~0.1 ppm), methoxy protons

(singlet), and vinyl protons (doublets) are

expected.

IR Spectroscopy
Key stretches include C=C (vinyl group) and C-

O-C (ether linkage).

Mass Spectrometry

The mass spectrum will show the molecular ion

peak and characteristic fragmentation patterns

for silyl compounds.

Conclusion
(1-Methoxyvinyl)trimethylsilane is a powerful and versatile reagent for the modern synthetic

chemist. Its primary role as a robust acetyl anion equivalent provides a reliable method for

forming C-C bonds at a carbonyl carbon, enabling the synthesis of a wide array of ketones and

valuable acylsilane intermediates. A comprehensive understanding of its synthesis, handling

requirements, and reaction mechanisms allows researchers to harness its full potential in the

strategic construction of complex molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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